Cas no 878702-55-7 (2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide
• CAS No: 878702-55-7
• MF: C₁₃H₁₄ClN₅OS
• MW: 323.801159381866
• CID: 5447528
• PubChem ID: 6491322
• Update Time: 2025-06-10

2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS000739130
• STK337922
• F3040-4505
• 878702-55-7
• 2-[1-(5-chloro-2-methylphenyl)tetrazol-5-yl]sulfanyl-N-prop-2-enylacetamide
• 2-{[1-(5-chloro-2-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(prop-2-en-1-yl)acetamide
• N-allyl-2-((1-(5-chloro-2-methylphenyl)-1H-tetrazol-5-yl)thio)acetamide
• 2-[[1-(5-Chloro-2-methylphenyl)-1H-tetrazol-5-yl]thio]-N-2-propen-1-ylacetamide
• 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C13H14ClN5OS/c1-3-6-15-12(20)8-21-13-16-17-18-19(13)11-7-10(14)5-4-9(11)2/h3-5,7H,1,6,8H2,2H3,(H,15,20)
• InChI Key： CYKAHSVGNUJKLW-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)CSC1N(C2=CC(Cl)=CC=C2C)N=NN=1

Computed Properties

• Exact Mass: 323.0607590g/mol
• Monoisotopic Mass: 323.0607590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.84±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide

Research Brief on 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide (CAS: 878702-55-7)

Recent studies on the compound 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide (CAS: 878702-55-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and acetamide functional groups, has shown promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of recent investigations has been on the compound's mechanism of action and its efficacy in modulating key enzymatic processes. Preliminary in vitro studies indicate that 878702-55-7 exhibits significant inhibitory effects on certain kinases involved in inflammatory and proliferative diseases. These findings suggest its potential application in the development of new treatments for conditions such as cancer and autoimmune disorders.

Further research has explored the pharmacokinetic properties of 878702-55-7, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Advanced computational modeling and in vivo studies have provided insights into the compound's bioavailability and metabolic stability, which are critical for its progression into clinical trials. These studies have also identified potential metabolites that could influence its therapeutic efficacy and safety.

In addition to its pharmacological properties, recent synthetic chemistry efforts have focused on optimizing the production of 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These advancements are expected to facilitate further preclinical and clinical evaluation of the compound.

Despite the promising results, several challenges remain. The specificity of 878702-55-7 towards its intended targets needs to be further validated to minimize off-target effects. Additionally, comprehensive toxicology studies are required to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the development of this compound.

In conclusion, 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide represents a promising candidate for therapeutic development. Continued research into its biological activity, pharmacokinetics, and synthetic optimization will be essential to fully realize its potential in the treatment of complex diseases. This compound exemplifies the innovative approaches being pursued in the chemical biology and medicinal chemistry fields to address unmet medical needs.